8-chloro-2-(N-n-propylamino)tetralin
Cat. No. B8287661
M. Wt: 223.74 g/mol
InChI Key: JYKYPGWIIOAUOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05288748
Procedure details
To a solution of 17.4 g (86.9) 3-(N-propionyl)aminoquinoline and 20.0 g (317 mmol) ammonium formate in 150 ml methanol was added 1.0 g Pd/C cautiously under an inert atmosphere. After stirring at ambient temperature for 2 days the reaction stopped. The ratio between starting material and product was approximately 1:1 (monitored by GLC). The mixture was filtered on Celite and evaporated to a residue from which the product was extracted into diethyl ether. The ether solution was dried (magnesium sulfate), filtered and evaporated. The product/starting material mixture was then recharged in a similar manner using the same amounts of reactants. After additional 4 days the reaction was completed and worked-up as above to yield 9.7 g (55%) of reasonably pure material.: MS m/e 204 (M+, 4), 130 (100), 131 (45), 118 (8), 91 (5), 77 (5).
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REACTION_CXSMILES
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[C:1]([NH:5][C:6]1[CH:7]=[N:8][C:9]2[C:14]([CH:15]=1)=[CH:13][CH:12]=[CH:11][CH:10]=2)(=[O:4])[CH2:2][CH3:3].C([O-])=O.[NH4+].NC1C(Cl)=C2C(CCC(N(CCC)C(=O)CC)C2)=CC=1.ClC1C=CC=C2C=1CC(NCCC)CC2>CO.[Pd]>[C:1]([NH:5][CH:6]1[CH2:15][C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[NH:8][CH2:7]1)(=[O:4])[CH2:2][CH3:3] |f:1.2|
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20 g
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C(=O)[O-].[NH4+]
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150 mL
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1 g
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Conditions
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Control Type
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AMBIENT
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Stirring
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CUSTOM
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After stirring at ambient temperature for 2 days the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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FILTRATION
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The mixture was filtered on Celite
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CUSTOM
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CUSTOM
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evaporated to a residue from which the product
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EXTRACTION
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EXTRACTION
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was extracted into diethyl ether
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DRY_WITH_MATERIAL
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DRY_WITH_MATERIAL
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The ether solution was dried (magnesium sulfate)
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FILTRATION
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FILTRATION
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filtered
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CUSTOM
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evaporated
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WAIT
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WAIT
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After additional 4 days the reaction was completed
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Duration
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4 d
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CUSTOM
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CUSTOM
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Details
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to yield 9.7 g (55%) of reasonably pure material
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Outcomes
Product
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2 d |
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C(CC)(=O)NC1CNC2=CC=CC=C2C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
